Cas no 1865115-98-5 (1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one)

• Product Name: 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one
• CAS No: 1865115-98-5
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5457799
• PubChem ID: 130725772
• Update Time: 2025-05-25

1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-5326287
• AKOS033679106
• Z1938308102
• 1-(2-Propan-2-ylthiomorpholin-4-yl)prop-2-en-1-one
• 1-[2-(propan-2-yl)thiomorpholin-4-yl]prop-2-en-1-one
• 1865115-98-5
• 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one

• Inchi： 1S/C10H17NOS/c1-4-10(12)11-5-6-13-9(7-11)8(2)3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： KUSFFHIUAPCHEA-UHFFFAOYSA-N
• SMILES： C(N1CCSC(C(C)C)C1)(=O)C=C

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.038±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.3±31.0 °C(Predicted)
• pka: -1.14±0.40(Predicted)

Additional information on 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one

Introduction to 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one (CAS No. 1865115-98-5) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one, identified by the CAS number 1865115-98-5, represents a structurally unique molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework, featuring a thiomorpholine moiety linked to an allyl ketone group, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the chemical characteristics, synthetic pathways, and particularly its recent applications in medicinal chemistry, emphasizing its potential in addressing unmet therapeutic needs.

The structural motif of 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one is characterized by a rigid thiomorpholine ring system, which is known for its ability to stabilize pharmacophoric units through its conformational flexibility and hydrogen bonding potential. The presence of a tertiary amine within the thiomorpholine core further enhances its interaction with biological targets, while the appended allyl ketone functionality provides a reactive handle for further derivatization. This dual feature makes it an attractive building block for designing molecules with tailored biological activities.

In recent years, the exploration of heterocyclic compounds in drug discovery has been extensively studied due to their prevalence in biologically active natural products and synthetic drugs. Among these, thiomorpholine derivatives have emerged as promising candidates due to their structural diversity and functional versatility. The compound in question, 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one, exemplifies this trend by integrating a thiomorpholine scaffold with an allyl ketone moiety, which can be further functionalized via cross-coupling reactions or oxidation processes to yield structurally diverse analogs.

One of the most compelling aspects of this molecule is its potential as a precursor for the development of small-molecule modulators of protein-protein interactions (PPIs). PPIs play pivotal roles in numerous cellular processes and are implicated in a wide range of diseases, including cancer, inflammation, and neurodegenerative disorders. The ability of the thiomorpholine ring to engage in favorable interactions with protein surfaces makes it an ideal scaffold for designing PPI inhibitors. Furthermore, the electrophilic nature of the allyl ketone group allows for selective functionalization, enabling the introduction of additional pharmacophoric elements that can enhance binding affinity and selectivity.

Recent advances in computational chemistry have facilitated the rapid identification of novel scaffolds with high potential for drug-like properties. Virtual screening approaches combined with molecular docking simulations have been employed to evaluate the binding affinity of various derivatives of 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one to target proteins. These studies have revealed promising hits that exhibit inhibitory activity against key enzymes involved in disease pathways. For instance, preliminary computational studies suggest that certain derivatives may interfere with kinases or proteases implicated in cancer progression by occupying critical binding pockets within these enzymes.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic steps include the formation of the thiomorpholine ring via nucleophilic substitution or cyclization reactions, followed by functionalization at the allyl ketone position through methods such as Grignard additions or palladium-catalyzed cross-coupling reactions. The use of chiral auxiliaries or asymmetric catalysis can be employed to achieve enantiomerically pure derivatives if enantioselective modulation is desired.

From a medicinal chemistry perspective, derivatives of 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one have shown promise as scaffolds for developing treatments against neurological disorders. The thiomorpholine moiety is particularly relevant here due to its structural resemblance to morpholine alkaloids known for their central nervous system (CNS) effects. Preclinical studies on selected analogs have demonstrated potential therapeutic benefits in models of neurodegeneration and cognitive impairment. These findings underscore the importance of exploring this chemical space further to identify lead compounds suitable for clinical development.

The pharmacokinetic properties of this compound are also worth considering when evaluating its potential as a drug candidate. Initial pharmacokinetic profiling suggests reasonable solubility and metabolic stability, which are critical factors for oral bioavailability and systemic circulation time. However, further optimization may be required to enhance these properties based on structure-activity relationship (SAR) studies conducted on related derivatives.

Future directions in research involving 1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one may include exploring its role as a scaffold for covalent inhibitors—molecules designed to form irreversible bonds with target proteins—thereby increasing binding duration and efficacy. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites within biological systems—could expand its therapeutic applications.

In conclusion,1-[2-(1-Methylethyl)-4-thiomorpholinyl]-2-propen-1-one (CAS No. 1865115-98-5) stands out as a structurally intriguing molecule with significant potential in medicinal chemistry and chemical biology. Its unique combination of a rigid thiomorpholine core and an allyl ketone group provides a versatile platform for designing bioactive molecules targeting various disease pathways. With ongoing advancements in synthetic methodologies and computational drug design tools, thomorphismolone derivatives continue to be explored as promising candidates for next-generation therapeutics.